Cas no 81295-34-3 (Restriction Endonuclease Pvu II (high conc.))

• Product Name: Restriction Endonuclease Pvu II (high conc.)
• CAS No: 81295-34-3
• CID: 721974
• Update Time: 2025-07-18

Restriction Endonuclease Pvu II (high conc.) Chemical and Physical Properties

Names and Identifiers

• Nuclease, restrictionendodeoxyribo-, PvuII
• PVU II 5'...CAG CTG...3' FROM PROTEUS VULGARIS ACTIVITY: 2,000 TO 15,000 UNITS ML
• Restriction Endonuclease Pvu II
• Restriction Endonuclease Pvu II (high conc.)
• PVU II RESTRICTION ENZYME
• PVU II
• RESTRICTION ENDONUCLEASES PVU II
• Einecs 279-736-1
• Restriction Endonuclease PvuⅡ
• e.c.3.1.23.33
• endodeoxyribonucleasepvuii
• restrictionendodeoxyribo-nucleaspvuii

Experimental Properties

• Color/Form: Buffered aqueous glycerol solution
• Solubility: Not determined

Restriction Endonuclease Pvu II (high conc.) Security Information

• WGK Germany：3
• RTECS：RF0758100

Additional information on Restriction Endonuclease Pvu II (high conc.)

In-Depth Analysis of Restriction Endonuclease Pvu II (high conc.) (CAS No. 81295-34-3): Applications and Innovations in Molecular Biology

Restriction Endonuclease Pvu II (high conc.) (CAS No. 81295-34-3) is a critical tool in molecular biology, widely recognized for its precision in DNA cleavage. This enzyme, derived from Proteus vulgaris, specifically recognizes and cuts the palindromic sequence 5'-CAGCTG-3', making it indispensable for genetic engineering, cloning, and genome mapping. With the rise of CRISPR and next-generation sequencing (NGS), researchers are increasingly relying on high-concentration formulations of Pvu II to streamline workflows and enhance efficiency in DNA manipulation.

One of the most searched questions in 2024 is: "How does Pvu II compare to other Type II restriction enzymes?" Unlike enzymes with shorter recognition sites, Pvu II offers a 6-base pair specificity, reducing off-target cuts and improving experimental reproducibility. Its high-concentration variant (often ≥20,000 units/mL) is particularly favored for large-scale genomic projects, such as metagenomics or synthetic biology applications, where throughput and accuracy are paramount.

Recent advancements in restriction enzyme technology have spotlighted thermostable variants, but Pvu II remains a staple due to its consistent activity in standard buffers (e.g., CutSmart™). A trending topic in bioinformatics forums is the enzyme's role in restriction fragment length polymorphism (RFLP) analysis, a cost-effective method for SNP detection that complements PCR-based techniques. Users also frequently search for "Pvu II storage conditions"—this enzyme retains stability at -20°C for years, though repeated freeze-thaw cycles should be avoided.

From an SEO perspective, terms like "Pvu II protocol optimization" and "high-yield DNA digestion" align with current user intent. The enzyme's compatibility with rapid digestion protocols (as short as 5 minutes) addresses the demand for faster molecular workflows. Notably, 81295-34-3 is often cross-referenced with NEB (New England Biolabs) product codes, underscoring its commercial relevance.

In diagnostics, Restriction Endonuclease Pvu II aids in pathogen detection—a hot topic post-pandemic. For example, its use in RFLP-based strain typing of antibiotic-resistant bacteria leverages the enzyme's specificity to identify genetic markers. Meanwhile, synthetic biologists exploit Pvu II to assemble modular DNA parts, reflecting the growing intersection of enzyme tools and DNA origami technologies.

Quality control is another frequently searched aspect. Reputable suppliers provide Pvu II with rigorous endonuclease activity assays and ligation-recut tests to ensure batch-to-batch consistency. Researchers troubleshooting "incomplete digestion with Pvu II" are advised to check Mg²⁺ concentrations and avoid star activity by limiting glycerol to <5%.

Looking ahead, innovations like fusion-tagged Pvu II (e.g., His-tag for purification) and single-tube multiplex digestion systems are expanding its utility. As gene editing matures, the synergy between restriction enzymes and CRISPR-Cas9 (e.g., for donor fragment preparation) ensures CAS No. 81295-34-3 remains a cornerstone reagent in life science research.